Cas no 204650-56-6 (Depsidellin B)

Depsidellin B structure
Depsidellin B structure
Product Name:Depsidellin B
CAS No:204650-56-6
MF:C35H44O8
MW:592.719071388245
CID:285477
Update Time:2024-03-01

Depsidellin B Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,4-dihydroxy-6-pentyl-, 5-pentyl-1,3-phenylene ester (9CI)
    • DepsidellinB
    • Depsidellin B
    • CID 101428608
    • Benzoic acid, 2,4-dihydroxy-6-pentyl-, 5-pentyl-1,3-phenylene ester (9CI)
    • Inchi: 1S/C35H44O8/c1-4-7-10-13-23-16-28(42-34(40)32-24(14-11-8-5-2)18-26(36)20-30(32)38)22-29(17-23)43-35(41)33-25(15-12-9-6-3)19-27(37)21-31(33)39/h16-22,36-39H,4-15H2,1-3H3
    • InChI Key: VTNHTXKYXLPXSP-UHFFFAOYSA-N
    • SMILES: O(C(C1C(=CC(=CC=1CCCCC)O)O)=O)C1C=C(C=C(C=1)CCCCC)OC(C1C(=CC(=CC=1CCCCC)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 18
  • Complexity: 760
  • Topological Polar Surface Area: 134

Experimental Properties

  • Density: 1.192±0.06 g/cm3(Predicted)
  • Boiling Point: 764.4±60.0 °C(Predicted)
  • pka: 7.19±0.40(Predicted)
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